Cas no 3546-17-6 (Coenzyme A, S-heptadecanoate)

• Product Name: Coenzyme A, S-heptadecanoate
• CAS No: 3546-17-6
• MF: C₃₈H₆₈N₇O₁₇P₃S
• MW: 1019.96951198578
• MDL: MFCD00079338
• CID: 308362
• PubChem ID: 3082004
• Update Time: 2025-04-19

Coenzyme A, S-heptadecanoate Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-heptadecanoate
• heptadecanoyl-CoA
• Coenzyme A, heptadecanoyl-
• Coenzyme A, heptadecyl-
• Heptadecanoyl-coenzyme A
• Heptadecyl-coa
• Heptadecyl-coenzyme A
• S-{(9R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} heptadecanethioate (non-preferred name)
• Margaroyl coenzyme A
• Heptadecanoyl-CoA
• Heptadecanoyl coenzyme A
• Coenzyme A, S-heptadecanoate
• CHEBI:74397
• LMFA07050325
• s-Heptadecanoyl coenzyme A
• 3546-17-6
• 3'-phosphoadenosine 5'-(3-{(3R)-4-[(3-{[2-(heptadecanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl} dihydrogen diphosphate)
• Heptadecanoyl CoA
• CS-0132738
• s-heptadecanoate-coenzyme a
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] heptadecanethioate
• SCHEMBL1064890
• Margaroyl coenzyme A
• S-heptadecanoate coenzyme A
• s-heptadecanoic acid
• s-heptadecanoate
• Q27144642
• DTXSID201316404
• Heptadecanoyl-CoA; (Acyl-CoA); [M+H]+;
• {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-({[({[(3R)-3-[(2-{[2-(heptadecanoylsulfanyl)ethyl]carbamoyl}ethyl)carbamoyl]-3-hydroxy-2,2-dimethylpropoxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}methyl)-4-hydroxyoxolan-3-yl]oxy}phosphonic acid
• n-Heptadecanoic acid coenzyme a
• Margaric acid coa
• HY-131303
• Heptadecanoic acid coa
• S-Heptadecanoyl CoA
• NS00121116
• G83437
• n-Heptadecanoyl coenzyme A lithium salt
• DA-64109

• MDL： MFCD00079338
• Inchi： 1S/C38H68N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-29(47)66-22-21-40-28(46)19-20-41-36(50)33(49)38(2,3)24-59-65(56,57)62-64(54,55)58-23-27-32(61-63(51,52)53)31(48)37(60-27)45-26-44-30-34(39)42-25-43-35(30)45/h25-27,31-33,37,48-49H,4-24H2,1-3H3,(H,40,46)(H,41,50)(H,54,55)(H,56,57)(H2,39,42,43)(H2,51,52,53)/t27-,31-,32-,33+,37-/m1/s1
• InChI Key： DRABUZIHHACUPI-DUPKZGIXSA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1019.36094
• Monoisotopic Mass: 1019.36052589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 66
• Rotatable Bond Count: 35
• Complexity: 1640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 389Ų

Experimental Properties

• PSA: 349.64

Coenzyme A, S-heptadecanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs